Cas no 2098154-94-8 ((E)-4-(4-hydroxy-3-propylpiperidin-1-yl)-4-oxobut-2-enoic acid)

• Product Name: (E)-4-(4-hydroxy-3-propylpiperidin-1-yl)-4-oxobut-2-enoic acid
• CAS No: 2098154-94-8
• MF: C₁₂H₁₉NO₄
• MW: 241.28356385231
• CID: 5729337
• PubChem ID: 121202970
• Update Time: 2025-07-16

(E)-4-(4-hydroxy-3-propylpiperidin-1-yl)-4-oxobut-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• (E)-4-(4-hydroxy-3-propylpiperidin-1-yl)-4-oxobut-2-enoic acid
• AKOS026711197
• F1907-6828
• 4-(4-Hydroxy-3-propylpiperidin-1-yl)-4-oxobut-2-enoic acid
• 2098154-94-8
• 2-Butenoic acid, 4-(4-hydroxy-3-propyl-1-piperidinyl)-4-oxo-

• Inchi： 1S/C12H19NO4/c1-2-3-9-8-13(7-6-10(9)14)11(15)4-5-12(16)17/h4-5,9-10,14H,2-3,6-8H2,1H3,(H,16,17)/b5-4+
• InChI Key： HMUSHENERGKWNZ-SNAWJCMRSA-N
• SMILES： OC1CCN(C(/C=C/C(=O)O)=O)CC1CCC

Computed Properties

• Exact Mass: 241.13140809g/mol
• Monoisotopic Mass: 241.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 77.8Ų

Experimental Properties

• Density: 1.199±0.06 g/cm3(Predicted)
• Boiling Point: 469.5±45.0 °C(Predicted)
• pka: 3.91±0.10(Predicted)

Additional information on (E)-4-(4-hydroxy-3-propylpiperidin-1-yl)-4-oxobut-2-enoic acid

(E)-4-(4-hydroxy-3-propylpiperidin-1-yl)-4-oxobut-2-enoic acid (CAS No. 2098154-94-8): A Comprehensive Overview in Modern Chemical and Pharmaceutical Research

(E)-4-(4-hydroxy-3-propylpiperidin-1-yl)-4-oxobut-2-enoic acid, identified by its CAS number 2098154-94-8, represents a compound of significant interest in the realm of chemical and pharmaceutical research. This molecule, featuring a unique structural framework, has garnered attention due to its potential applications in drug discovery and therapeutic development. The presence of both hydroxy and propylpiperidinyl functional groups makes it a versatile candidate for further exploration, particularly in the synthesis of novel bioactive molecules.

The compound's structure, characterized by a conjugated system of double bonds and heterocyclic rings, suggests possible interactions with biological targets that could be exploited for medicinal chemistry applications. Specifically, the 4-hydroxy-3-propylpiperidin-1-yl moiety introduces both hydrophilic and lipophilic characteristics, which are often desirable in drug candidates to enhance solubility and membrane permeability. This balance is crucial for optimizing pharmacokinetic profiles, ensuring efficient absorption, distribution, metabolism, and excretion (ADME) properties.

In recent years, there has been growing interest in exploring heterocyclic compounds as pharmacophores due to their diverse biological activities. The piperidinyl ring, in particular, is a common scaffold in many approved drugs, known for its ability to modulate various biological pathways. The incorporation of the hydroxy group further enhances the compound's potential as a building block for drug design. This functional group is frequently involved in hydrogen bonding interactions, which can be critical for binding affinity and selectivity against biological targets.

Current research in the field of medicinal chemistry increasingly emphasizes the development of multi-target directed ligands (MTDLs), which aim to interact with multiple biological targets simultaneously. The structural features of (E)-4-(4-hydroxy-3-propylpiperidin-1-yl)-4-oxobut-2-enoic acid make it a promising candidate for such an approach. By leveraging its dual functionality, this compound could potentially exhibit synergistic effects when designed to target multiple disease pathways.

One of the most compelling aspects of this molecule is its potential role in addressing neurological disorders. Piperidine derivatives have been extensively studied for their neuropharmacological properties, with several compounds currently in clinical development for conditions such as Alzheimer's disease and Parkinson's disease. The presence of the propylpiperidinyl group in (E)-4-(4-hydroxy-3-propylpiperidin-1-yl)-4-oxobut-2-enoic acid suggests that it may interact with neurotransmitter receptors or enzymes involved in these conditions. Further investigation into its pharmacological effects could uncover novel therapeutic strategies.

Additionally, the compound's structural motif aligns well with emerging trends in drug discovery, particularly the use of bioisosteres to optimize pharmacokinetic properties. The (E)-4 oxobut-2-enone core provides a rigid framework that can be modified to improve metabolic stability while maintaining biological activity. This structural feature is particularly relevant in the context of developing drugs that require long-term oral administration.

The synthetic pathways to (E)-4-(4-hydroxy-3-propylpiperidin-1-yl)-4-oxobut-2-enoic acid also present opportunities for innovation. Recent advances in organic synthesis have enabled more efficient and sustainable methods for constructing complex molecules. Techniques such as transition-metal-catalyzed cross-coupling reactions and asymmetric synthesis have been instrumental in developing libraries of heterocyclic compounds like this one. These methods not only improve yield but also allow for greater control over stereochemistry, which is critical for biological activity.

In the context of computational chemistry, virtual screening techniques have become increasingly valuable tools for identifying promising drug candidates. The three-dimensional structure of (E)-4-(4-hydroxy-3-propylpiperidin-1-y l)-4 oxobut -2 enoic acid, along with its known physicochemical properties, can be used to generate molecular fingerprints that facilitate high-throughput screening against large databases of biological targets. This approach has already demonstrated success in identifying novel leads for various therapeutic areas.

The role of computational modeling in understanding molecular interactions cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations provide insights into how this compound might bind to biological targets at an atomic level. These studies can help predict binding affinities, identify key interaction sites, and guide modifications to enhance potency and selectivity. Such computational studies are often essential complements to experimental work.

As research progresses, the integration of artificial intelligence (AI) into drug discovery is likely to accelerate the development pipeline for compounds like (E)-4-(4-hydroxy -3-prop ylpiperidin -1 -y l) - 4 oxobut -2 enoic acid . AI algorithms can analyze vast datasets to identify patterns that might not be apparent through traditional methods alone. This includes predicting metabolic pathways, identifying potential side effects early in the discovery process, and optimizing synthetic routes for higher efficiency.

The future prospects for this compound are promising given its unique structural features and potential applications across multiple therapeutic areas. As more research emerges on its biological activities and synthetic feasibility, it may find utility not only as a lead compound but also as an intermediate in larger synthetic schemes aimed at developing next-generation therapeutics.